1-(2-biphenylyl)-4-(4-morpholinylacetyl)-2-piperazinone

• IUPAC Name: 4-(2-morpholin-4-ylacetyl)-1-(2-phenylphenyl)piperazin-2-one
• InChI: InChI=1S/C22H25N3O3/c26-21(16-23-12-14-28-15-13-23)24-10-11-25(22(27)17-24)20-9-5-4-8-19(20)18-6-2-1-3-7-18/h1-9H,10-17H2
• InChI Key: GEGMGGPMXSBYLY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)CN2CCOCC2)C3=CC=CC=C3C4=CC=CC=C4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

1-(2-biphenylyl)-4-(4-morpholinylacetyl)-2-piperazinone is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.18959167 g/mol and the complexity rating of the compound is 543. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Innovative Synthesis Techniques: A study presented a one-pot Biginelli synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety, demonstrating a simple and efficient method for synthesizing these compounds in good yield (Bhat et al., 2018).
• SnAP Reagents for Heterocycles: The development of SnAP reagents has facilitated the transformation of aldehydes into N-unprotected piperazines and morpholines, offering mild conditions and broad compatibility (Luescher, Vo, & Bode, 2014).
• De Novo Assembly of Morpholines and Piperazines: A versatile de novo synthesis strategy for morpholine and piperazine rings using multicomponent reaction chemistry has been introduced, allowing further substitution at up to four positions (Patil et al., 2017).

Biological and Chemical Activities

• Antimicrobial Activities: New 1,2,4-triazole derivatives, including those with morpholine or methyl piperazine as amine components, have been synthesized and shown to possess good or moderate antimicrobial activities (Bektaş et al., 2010).
• Cytotoxic and Anticancer Potential: A series of compounds synthesized via the condensation of morpholine, piperazine, or N-(4-methoxyphenyl)piperazine showed moderate anticancer activity, particularly against human breast cancer cells (Shi et al., 2016).